Cas no 1217783-40-8 (L-2-Aminobutanol-d5)

• Product Name: L-2-Aminobutanol-d5
• CAS No: 1217783-40-8
• MF: C₄H₁₁NO
• MW: 89.1362411975861
• CID: 4553355
• Update Time: 2025-05-22

L-2-Aminobutanol-d5 Chemical and Physical Properties

Names and Identifiers

• L-2-Aminobutanol-d5

• Inchi： 1S/C4H11NO/c1-2-4(5)3-6/h4,6H,2-3,5H2,1H3/t4-/m0/s1
• InChI Key： JCBPETKZIGVZRE-BYPYZUCNSA-N
• SMILES： C(C)[C@H](N)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on L-2-Aminobutanol-d5

Recent Advances in the Application of 1217783-40-8 and L-2-Aminobutanol-d5 in Chemical Biology and Pharmaceutical Research

The chemical compound 1217783-40-8 and the deuterated product L-2-Aminobutanol-d5 have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the development of novel therapeutic agents and analytical methodologies. This research brief aims to synthesize the latest findings related to these substances, highlighting their applications, mechanisms, and potential impacts on drug discovery and development.

1217783-40-8, a small molecule with a unique chemical structure, has been identified as a key intermediate in the synthesis of various bioactive compounds. Recent studies have demonstrated its utility in the development of kinase inhibitors, which are crucial for targeting cancer and inflammatory diseases. The compound's ability to modulate specific enzymatic pathways has made it a valuable tool in high-throughput screening assays, enabling the identification of new drug candidates with enhanced efficacy and reduced side effects.

L-2-Aminobutanol-d5, a deuterated analog of L-2-Aminobutanol, has emerged as an important reagent in metabolic studies and pharmacokinetic research. The incorporation of deuterium atoms enhances the stability and detectability of the molecule, making it an ideal tracer in mass spectrometry-based assays. Recent publications have highlighted its use in quantifying drug metabolites and understanding their distribution in biological systems. This has profound implications for improving the precision of drug dosing and minimizing adverse effects in clinical settings.

One of the most notable advancements involving 1217783-40-8 is its role in the synthesis of next-generation proteolysis-targeting chimeras (PROTACs). These bifunctional molecules have revolutionized targeted protein degradation, offering a promising approach to treating diseases that were previously considered undruggable. Research has shown that 1217783-40-8 serves as a critical linker in PROTAC design, facilitating the recruitment of E3 ubiquitin ligases to target proteins for degradation. This mechanism has been successfully applied in preclinical models of neurodegenerative disorders and certain cancers.

In parallel, L-2-Aminobutanol-d5 has been instrumental in advancing our understanding of drug metabolism and disposition. A recent study published in the Journal of Medicinal Chemistry utilized this deuterated compound to track the metabolic fate of a novel antipsychotic drug. The results revealed previously unknown metabolic pathways, providing insights into potential drug-drug interactions and optimizing therapeutic regimens. Such findings underscore the importance of isotopic labeling in modern drug development.

The synergistic use of 1217783-40-8 and L-2-Aminobutanol-d5 has also been explored in the context of personalized medicine. Researchers have developed innovative platforms combining synthetic chemistry and analytical techniques to tailor treatments based on individual metabolic profiles. This approach has shown promise in oncology, where patient-specific variations in drug metabolism can significantly influence treatment outcomes. The integration of these compounds into diagnostic and therapeutic workflows represents a significant step toward precision medicine.

Despite these advancements, challenges remain in the large-scale production and application of 1217783-40-8 and L-2-Aminobutanol-d5. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize their potential. Ongoing research is focused on optimizing synthetic routes and developing greener methodologies to overcome these hurdles. Collaborative efforts between academia and industry are essential to accelerate the translation of these discoveries into clinical practice.

In conclusion, the latest research on 1217783-40-8 and L-2-Aminobutanol-d5 highlights their transformative potential in chemical biology and pharmaceutical sciences. From enabling targeted protein degradation to enhancing metabolic studies, these compounds are driving innovation across multiple fronts. As the field continues to evolve, further investigations into their mechanisms and applications will undoubtedly yield new opportunities for therapeutic intervention and improved patient care.